Cas no 1805030-85-6 (2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805030-85-6
• MF: C₉H₈F₆N₂O₂
• MW: 290.162443161011
• CID: 4844355
• Update Time: 2025-07-02

2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H8F6N2O2/c10-8(11,12)7-4(3-18)1-6(5(2-16)17-7)19-9(13,14)15/h1,18H,2-3,16H2
• InChI Key： VDLOTHQJVKZSKS-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC(=C(CN)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol

Comprehensive Overview of 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805030-85-6)

The compound 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805030-85-6) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of aminomethyl and methanol functional groups in this compound further expands its utility in synthetic chemistry. For instance, it serves as a versatile intermediate in the synthesis of more complex molecules, such as kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in precision medicine and personalized therapies, making CAS No. 1805030-85-6 a compound of high interest.

From an environmental perspective, the trifluoromethoxy moiety in 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol has been studied for its potential role in reducing pesticide resistance. This is particularly relevant given the growing concerns about sustainable agriculture and the need for eco-friendly agrochemicals. Researchers are exploring how fluorinated compounds can minimize environmental impact while maintaining efficacy, a topic frequently searched in academic and industrial circles.

The synthesis and characterization of CAS No. 1805030-85-6 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its application in high-value industries. Additionally, the compound's solubility and partition coefficient (log P) have been optimized to enhance its pharmacokinetic profile, addressing common challenges in drug formulation.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The aminomethyl group, in particular, is known to interact with neurotransmitter systems, making it a candidate for treating conditions like depression and anxiety. This aligns with the increasing focus on mental health and the search for innovative treatments, as reflected in recent search engine queries and AI-driven research trends.

In summary, 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805030-85-6) represents a promising avenue for scientific exploration. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science underscore its importance in modern research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.